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Compound Name: Dimethylmethoxychlorosilane

CAS No.: 1825-68-9

Cat. No.: B154557

Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Versatile Silane Reagent
In the landscape of modern synthetic chemistry, organosilicon reagents stand out for their

unique reactivity, stability, and versatility. Among these, chloro(methoxy)dimethylsilane emerges

as a particularly valuable tool. While seemingly a simple molecule, its bifunctional nature—

possessing both a reactive chlorine atom and a methoxy group on a central silicon—provides a

nuanced reactivity profile that can be expertly manipulated. This guide moves beyond a simple

recitation of facts to provide a deep, mechanistic understanding of

chloro(methoxy)dimethylsilane. We will explore its fundamental properties, synthesis, core

reactivity, and its strategic application in complex syntheses, particularly as a robust protecting

group for alcohols. The insights and protocols herein are designed to empower the practicing

scientist to leverage this reagent with confidence and precision.
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Correctly identifying and understanding the basic properties of a reagent is the foundation of its

successful application.

IUPAC Name: Chloro(methoxy)dimethylsilane

Common Synonyms: Methoxydimethylsilyl chloride

CAS Number: 1825-68-9[1][2]

Molecular Formula: C₃H₉ClOSi

Molecular Weight: 124.64 g/mol

Molecular Structure
The structure consists of a central silicon atom bonded to two methyl groups, one methoxy

group, and one chlorine atom. The tetrahedral geometry around the silicon atom is crucial to its

reactivity, influencing the steric accessibility of the silicon center for nucleophilic attack.

Caption: 2D representation of Chloro(methoxy)dimethylsilane.

Physicochemical Properties
The physical properties of chloro(methoxy)dimethylsilane dictate its handling, storage, and

reaction conditions. This data is summarized for quick reference.

Property Value

Appearance Colorless liquid

Boiling Point 93-94 °C

Density 0.985 g/mL at 25 °C

Refractive Index (n20/D) 1.405

(Note: Physical properties are sourced from various chemical suppliers and databases and

may show slight variations.)
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Spectroscopic Signature for Compound Verification
For the research scientist, empirical verification of a reagent's identity is non-negotiable. The

expected spectroscopic data for chloro(methoxy)dimethylsilane provides a reliable fingerprint.

[3][4][5]

Spectroscopy Expected Features

¹H NMR

Two sharp singlets are expected: • δ ≈ 3.5-3.7

ppm (s, 3H, -OCH₃) • δ ≈ 0.4-0.6 ppm (s, 6H, -

Si(CH₃)₂)

¹³C NMR
Two signals are expected: • δ ≈ 51-53 ppm (-

OCH₃) • δ ≈ 1-3 ppm (-Si(CH₃)₂)

IR (Infrared)

Key vibrational modes include: • 2960-2850

cm⁻¹ (C-H stretch) • 1090-1110 cm⁻¹ (strong,

Si-O-C stretch) • 800-850 cm⁻¹ (Si-C stretch) •

470-600 cm⁻¹ (Si-Cl stretch)

MS (Mass Spec)

The mass spectrum should show a molecular

ion peak (M⁺) cluster at m/z 124/126 due to the

³⁵Cl and ³⁷Cl isotopes. A prominent fragment

corresponds to the loss of a methyl group (M-

15) at m/z 109/111.

Synthesis Pathways
Chloro(methoxy)dimethylsilane is typically synthesized via the partial methanolysis of

dichlorodimethylsilane. This reaction must be carefully controlled to prevent the formation of the

disubstituted product, dimethoxydimethylsilane.

Reaction: (CH₃)₂SiCl₂ + CH₃OH → (CH₃)₂Si(OCH₃)Cl + HCl

The causality here is critical: the reaction is an equilibrium. To favor the monosubstituted

product, stoichiometry is key. Using a 1:1 molar ratio of dichlorodimethylsilane to methanol is

standard. The reaction is often performed in an inert solvent at low temperatures to moderate

the exothermic release of HCl gas. An HCl scavenger (a non-nucleophilic base) can be used to
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drive the reaction to completion, but this can complicate purification. Industrially, the HCl is

often removed under vacuum.

Reactants

Process Control

Products
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Caption: Controlled synthesis of Chloro(methoxy)dimethylsilane.

Core Reactivity and Mechanistic Insights
The utility of chloro(methoxy)dimethylsilane stems from the high reactivity of the silicon-chlorine

bond towards nucleophiles. The Si-Cl bond is significantly more labile than the Si-O bond under

neutral or basic conditions, providing a predictable reaction pathway.

Hydrolysis
Like most chlorosilanes, chloro(methoxy)dimethylsilane reacts readily with water.[6][7][8] This is

its primary mode of decomposition and underscores the need for anhydrous handling

conditions. The hydrolysis proceeds rapidly to release HCl and form a silanol, which can then

self-condense to form a disiloxane.

Step 1: (CH₃)₂Si(OCH₃)Cl + H₂O → (CH₃)₂Si(OCH₃)OH + HCl Step 2: 2 (CH₃)₂Si(OCH₃)OH →

(CH₃)₂(OCH₃)Si-O-Si(OCH₃)(CH₃)₂ + H₂O

This reactivity highlights a critical handling requirement: all reactions must be performed under

an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and glassware.[9][10]

Reaction with Organometallic Reagents
The Si-Cl bond can be displaced by carbanions, typically from Grignard or organolithium

reagents, to form new silicon-carbon bonds.[11][12][13][14][15] This allows for the synthesis of

more complex organosilanes. For instance, reaction with a Grignard reagent (R-MgBr) will yield

an alkyl(methoxy)dimethylsilane.

Reaction: (CH₃)₂Si(OCH₃)Cl + R-MgBr → (CH₃)₂Si(OCH₃)R + MgBrCl

The choice of solvent (typically THF or diethyl ether) is crucial for stabilizing the Grignard

reagent.[11][15] The addition of the chlorosilane to the Grignard reagent (normal addition) is

generally preferred to ensure complete reaction.[14]

Application as a Protecting Group for Alcohols
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The premier application of chloro(methoxy)dimethylsilane in fine chemical synthesis is for the

protection of alcohols.[16][17][18] The resulting methoxydimethylsilyl (MODMS) ether is stable

to a wide range of non-acidic and non-fluoride conditions, yet can be cleaved when desired.

Why it's effective: The high reactivity of the Si-Cl bond allows for the efficient silylation of

alcohols, including sterically hindered ones, under mild conditions.[19] The resulting silyl ether

masks the acidic proton of the alcohol, rendering it inert to strong bases, organometallics,

hydrides, and many oxidizing and reducing agents.

Step 1: Protection

Step 2: Synthesis

Step 3: DeprotectionR-OH
(Alcohol)

R-O-Si(CH₃)₂(OCH₃)
(Protected Alcohol) Sₙ2 @ Si 

(CH₃)₂Si(OCH₃)Cl  Sₙ2 @ Si 

Base
(e.g., Imidazole)  Sₙ2 @ Si 

Perform Reaction
(e.g., Grignard, Oxidation) Modified Molecule

R'-OH
(Deprotected Alcohol)

 Si-O Cleavage 

Cleavage Reagent
(TBAF or Acid)

 Si-O Cleavage 
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Caption: The three-stage workflow for using a silyl protecting group.

Experimental Protocol: Protection of a Primary
Alcohol
This protocol provides a self-validating system for the protection of a primary alcohol, such as

benzyl alcohol, using chloro(methoxy)dimethylsilane. The validation comes from the clear

procedural steps and the expectation of a high-yield conversion that can be monitored by Thin

Layer Chromatography (TLC).
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Objective: To synthesize benzyl methoxydimethylsilyl ether.

Materials:

Benzyl alcohol (1.0 eq)

Chloro(methoxy)dimethylsilane (1.2 eq)

Imidazole (1.5 eq)

Anhydrous Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, dropping funnel, nitrogen inlet.

Step-by-Step Methodology:

System Preparation: Assemble a flame-dried, two-neck round-bottom flask equipped with a

magnetic stir bar and a nitrogen inlet. Allow the apparatus to cool to room temperature under

a positive pressure of nitrogen.

Reagent Addition: To the flask, add benzyl alcohol (1.0 eq) and imidazole (1.5 eq). Dissolve

these in anhydrous DCM (approx. 0.2 M concentration relative to the alcohol).

Causality Insight: Imidazole acts as a base to neutralize the HCl formed during the

reaction, driving the equilibrium towards the product. It also acts as a nucleophilic catalyst,

forming a highly reactive silylimidazolium intermediate.

Silylation: Cool the solution to 0 °C using an ice-water bath. Add

chloro(methoxy)dimethylsilane (1.2 eq) dropwise via syringe or dropping funnel over 10-15

minutes.
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Causality Insight: Dropwise addition at low temperature is crucial to control the exotherm

of the reaction and prevent potential side reactions. The slight excess of the silane

ensures complete consumption of the starting alcohol.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours.

Monitor the reaction progress by TLC, observing the disappearance of the benzyl alcohol

spot and the appearance of a new, less polar product spot.

Workup - Quenching: Once the reaction is complete, quench by slowly adding saturated

aqueous NaHCO₃. Transfer the mixture to a separatory funnel.

Causality Insight: The aqueous bicarbonate wash neutralizes any remaining acidic species

and removes the imidazole hydrochloride salt.

Workup - Extraction: Separate the layers. Extract the aqueous layer twice with DCM.

Combine the organic layers.

Workup - Washing & Drying: Wash the combined organic layer with brine, then dry over

anhydrous MgSO₄.

Causality Insight: The brine wash removes the bulk of the water from the organic phase,

making the final drying step more efficient.

Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to

yield the crude product. The product can be purified further by flash column chromatography

on silica gel if necessary, though it is often of sufficient purity for subsequent steps.

Safety and Handling
Chloro(methoxy)dimethylsilane is a flammable and corrosive liquid that reacts with water.[20]

[21] Strict adherence to safety protocols is mandatory.

GHS Hazard Statements: H226 (Flammable liquid and vapor), H315 (Causes skin irritation),

H318 (Causes serious eye damage), H335 (May cause respiratory irritation).[20]

Handling: Always handle in a chemical fume hood while wearing appropriate personal

protective equipment (PPE), including safety goggles, a face shield, a lab coat, and nitrile
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gloves.[9] Handle under an inert atmosphere to prevent decomposition from moisture.[9][10]

Storage: Store in a tightly sealed container in a cool, dry, well-ventilated, and flammable-

liquids-rated area.[21][22] The container should be kept under an inert atmosphere (e.g.,

nitrogen).

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

dispose of down the drain, as it reacts with water to produce HCl.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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